Cas no 477195-15-6 ((E)-4-(2H-1,3-benzodioxol-5-yl)-N-[4-(propan-2-yl)phenyl]-1,3-thiazole-2-carbohydrazonoyl cyanide)

This technical description outlines [Product Name]: (E)-4-(2H-1,3-benzodioxol-5-yl)-N-[4-(propan-2-yl)phenyl]-1,3-thiazole-2-carbohydrazonoyl cyanide is a complex organic molecule characterized by its fused heterocyclic system incorporating a thiazole ring bearing a hydrazonoyl cyanide (HCN) functional group. This specific substitution pattern involves a 2H-benzodioxole linked via an alkyl chain to a para-substituted phenyl group carrying the active thiazole moiety. The key advantage lies in its unique structural combination, potentially offering targeted reactivity suitable for specific chemical transformations or biological assays due to the presence of multiple heteroatoms and defined substituents. Its synthesis represents a challenging route in organic chemistry.
(E)-4-(2H-1,3-benzodioxol-5-yl)-N-[4-(propan-2-yl)phenyl]-1,3-thiazole-2-carbohydrazonoyl cyanide structure
477195-15-6 structure
Product Name:(E)-4-(2H-1,3-benzodioxol-5-yl)-N-[4-(propan-2-yl)phenyl]-1,3-thiazole-2-carbohydrazonoyl cyanide
CAS No:477195-15-6
MF:C21H18N4O2S
MW:390.458222866058
CID:5849906
PubChem ID:6243797
Update Time:2025-06-16

(E)-4-(2H-1,3-benzodioxol-5-yl)-N-[4-(propan-2-yl)phenyl]-1,3-thiazole-2-carbohydrazonoyl cyanide Chemical and Physical Properties

Names and Identifiers

    • (E)-4-(benzo[d][1,3]dioxol-5-yl)-N-(4-isopropylphenyl)thiazole-2-carbohydrazonoyl cyanide
    • 2-Thiazoleacetonitrile, 4-(1,3-benzodioxol-5-yl)-α-[2-[4-(1-methylethyl)phenyl]hydrazinylidene]-
    • F0760-2814
    • (E)-4-(benzo[d][1,3]dioxol-5-yl)-N'-(4-isopropylphenyl)thiazole-2-carbohydrazonoyl cyanide
    • (E)-4-(2H-1,3-benzodioxol-5-yl)-N-[4-(propan-2-yl)phenyl]-1,3-thiazole-2-carbohydrazonoyl cyanide
    • 477195-15-6
    • AKOS024599326
    • (2E)-4-(1,3-benzodioxol-5-yl)-N-(4-propan-2-ylanilino)-1,3-thiazole-2-carboximidoyl cyanide
    • Inchi: 1S/C21H18N4O2S/c1-13(2)14-3-6-16(7-4-14)24-25-17(10-22)21-23-18(11-28-21)15-5-8-19-20(9-15)27-12-26-19/h3-9,11,13,24H,12H2,1-2H3/b25-17+
    • InChI Key: MBLFYSILLKXZRF-KOEQRZSOSA-N
    • SMILES: C(/C1SC=C(C2=CC=C3OCOC3=C2)N=1)(\C#N)=N\NC1C=CC(C(C)C)=CC=1

Computed Properties

  • Exact Mass: 390.11504700g/mol
  • Monoisotopic Mass: 390.11504700g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 611
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.2
  • Topological Polar Surface Area: 108Ų

Experimental Properties

  • Density: 1.33±0.1 g/cm3(Predicted)
  • Boiling Point: 556.4±60.0 °C(Predicted)
  • pka: 6.61±0.10(Predicted)

(E)-4-(2H-1,3-benzodioxol-5-yl)-N-[4-(propan-2-yl)phenyl]-1,3-thiazole-2-carbohydrazonoyl cyanide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0760-2814-2μmol
(E)-4-(2H-1,3-benzodioxol-5-yl)-N-[4-(propan-2-yl)phenyl]-1,3-thiazole-2-carbohydrazonoyl cyanide
477195-15-6 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0760-2814-5μmol
(E)-4-(2H-1,3-benzodioxol-5-yl)-N-[4-(propan-2-yl)phenyl]-1,3-thiazole-2-carbohydrazonoyl cyanide
477195-15-6 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0760-2814-10μmol
(E)-4-(2H-1,3-benzodioxol-5-yl)-N-[4-(propan-2-yl)phenyl]-1,3-thiazole-2-carbohydrazonoyl cyanide
477195-15-6 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0760-2814-20μmol
(E)-4-(2H-1,3-benzodioxol-5-yl)-N-[4-(propan-2-yl)phenyl]-1,3-thiazole-2-carbohydrazonoyl cyanide
477195-15-6 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0760-2814-1mg
(E)-4-(2H-1,3-benzodioxol-5-yl)-N-[4-(propan-2-yl)phenyl]-1,3-thiazole-2-carbohydrazonoyl cyanide
477195-15-6 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0760-2814-2mg
(E)-4-(2H-1,3-benzodioxol-5-yl)-N-[4-(propan-2-yl)phenyl]-1,3-thiazole-2-carbohydrazonoyl cyanide
477195-15-6 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0760-2814-3mg
(E)-4-(2H-1,3-benzodioxol-5-yl)-N-[4-(propan-2-yl)phenyl]-1,3-thiazole-2-carbohydrazonoyl cyanide
477195-15-6 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0760-2814-4mg
(E)-4-(2H-1,3-benzodioxol-5-yl)-N-[4-(propan-2-yl)phenyl]-1,3-thiazole-2-carbohydrazonoyl cyanide
477195-15-6 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0760-2814-5mg
(E)-4-(2H-1,3-benzodioxol-5-yl)-N-[4-(propan-2-yl)phenyl]-1,3-thiazole-2-carbohydrazonoyl cyanide
477195-15-6 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0760-2814-10mg
(E)-4-(2H-1,3-benzodioxol-5-yl)-N-[4-(propan-2-yl)phenyl]-1,3-thiazole-2-carbohydrazonoyl cyanide
477195-15-6 90%+
10mg
$79.0 2023-05-17

Additional information on (E)-4-(2H-1,3-benzodioxol-5-yl)-N-[4-(propan-2-yl)phenyl]-1,3-thiazole-2-carbohydrazonoyl cyanide

Introduction to (E)-4-(2H-1,3-benzodioxol-5-yl)-N-[4-(propan-2-yl)phenyl]-1,3-thiazole-2-carbohydrazonoyl cyanide (CAS No. 477195-15-6)

Compound with the chemical name (E)-4-(2H-1,3-benzodioxol-5-yl)-N-[4-(propan-2-yl)phenyl]-1,3-thiazole-2-carbohydrazonoyl cyanide (CAS No. 477195-15-6) represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of multiple heterocyclic moieties, including a benzodioxolyl group and a thiazole ring, suggests a rich chemical diversity that can be exploited for developing novel therapeutic agents.

The benzodioxolyl moiety, also known as a furanocoumarin derivative, is well-documented for its bioactivity in various biological systems. Research has indicated that compounds containing this structural motif often exhibit impressive pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The integration of this moiety into the molecular framework of the described compound enhances its potential as a lead compound for drug discovery.

Furthermore, the thiazole ring is another critical component of this molecule. Thiazole derivatives are extensively studied in medicinal chemistry due to their broad spectrum of biological activities. They have been reported to possess properties such as antifungal, antiviral, and anti-inflammatory effects. The combination of a thiazole ring with a cyanide group in the molecular structure suggests that this compound may exhibit unique interactions with biological targets, making it an intriguing candidate for further investigation.

The presence of an alkylenic double bond (indicated by the "(E)" prefix in the name) introduces additional conformational flexibility to the molecule. This feature can influence both the physical properties of the compound and its binding affinity to biological targets. The propan-2-ylphenyl group further contributes to the complexity of the molecule, potentially enhancing its solubility and bioavailability while also modulating its pharmacological profile.

In recent years, there has been a growing interest in developing small molecules that can modulate intracellular signaling pathways relevant to various diseases. The described compound has shown promise in preliminary studies as a potential modulator of key signaling pathways involved in cancer progression. Specifically, it has been observed to interact with enzymes such as kinases and phosphodiesterases, which are critical regulators of cell proliferation and survival.

One of the most compelling aspects of this compound is its ability to exhibit dual functionality. The carbohydrazonoyl cyanide moiety suggests potential reactivity that could be exploited in various biochemical assays or as a probe for understanding enzyme mechanisms. This dual functionality makes it an attractive scaffold for further derivatization and optimization.

Recent advances in computational chemistry have enabled more sophisticated virtual screening approaches to identify potential drug candidates. The structural features of (E)-4-(2H-1,3-benzodioxol-5-yl)-N-[4-(propan-2-yl)phenyl]-1,3-thiazole-2-carbohydrazonoyl cyanide make it an excellent candidate for such computational studies. Molecular docking simulations have indicated that this compound can bind effectively to several protein targets relevant to cancer and inflammation.

The synthesis of this compound involves multi-step organic reactions that showcase the expertise required in pharmaceutical chemistry. The introduction of the cyanide group at the 2-position of the thiazole ring is particularly noteworthy, as it requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to achieve these conditions more efficiently than in previous decades.

Evaluation of the pharmacokinetic properties of this compound is crucial for determining its suitability as a therapeutic agent. Preliminary data suggest that it exhibits reasonable oral bioavailability and metabolic stability, which are essential characteristics for any drug candidate entering clinical development. Additionally, its solubility profile appears favorable for formulation into various dosage forms.

The potential applications of (E)-4-(2H-1,3-benzodioxol-5-yl)-N-[4-(propan-2-yl)phenyl]-1,3-thiazole-2-carbohydrazonoyl cyanide extend beyond oncology and inflammation research. Its unique structural features make it a versatile scaffold for exploring new therapeutic modalities in other areas such as neurology and infectious diseases. The benzodioxolyl group alone has shown promise in treating neurological disorders by interacting with specific neurotransmitter receptors.

Ongoing research aims to elucidate the exact mechanisms by which this compound exerts its biological effects. Understanding these mechanisms will not only provide insights into its therapeutic potential but also guide future modifications to enhance its efficacy and safety profile. Collaborative efforts between synthetic chemists and biologists are essential for advancing our knowledge about this promising compound.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.